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Compound of Interest

Compound Name: Mapenterol hydrochloride

Cat. No.: B602605

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mapenterol hydrochloride is a 32-adrenergic receptor agonist.[1] Its primary mechanism of
action involves the stimulation of 32-adrenergic receptors, leading to smooth muscle relaxation,
which is a therapeutic target for respiratory conditions like asthma and chronic obstructive
pulmonary disease (COPD).[2][3][4] For researchers investigating the in vivo efficacy and
pharmacokinetics of Mapenterol hydrochloride, establishing a safe and effective dissolution
and administration protocol is a critical first step.

These application notes provide a comprehensive guide to dissolving Mapenterol
hydrochloride for in vivo studies, addressing its known solubility challenges and offering
systematic protocols for formulation development.

Physicochemical Properties of Mapenterol
Hydrochloride

A thorough understanding of the physicochemical properties of a compound is essential for
developing a suitable formulation. The known properties of Mapenterol hydrochloride are
summarized in the table below.
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Property

Value

Reference

Chemical Formula

C14H20CIF3N20 « HCI

[1]

Molecular Weight 361.2 g/mol [1]
Appearance White to off-white solid [5]
_ . 176-178°C (with
Melting Point N [6]
decomposition)
- Water: Slightly soluble. One
source indicates 25 mg/mL
B (69.21 mM) is achievable with
Solubility

sonication.[1][5] - DMSO:
Slightly soluble[1] - Methanol:
Sparingly soluble[1]

Storage (Solution)

-20°C for 1 month; -80°C for
up to 6 months (sealed, away

from maoisture)

[2](5]

Signaling Pathway of B2-Adrenergic Receptor

Agonists

Mapenterol, as a 32-adrenergic agonist, activates a well-characterized signaling cascade. The

diagram below illustrates this pathway, which ultimately leads to smooth muscle relaxation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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